Cas no 1361540-62-6 (2'-Methyl-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Methyl-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361540-62-6
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4992964
• Update Time: 2025-11-05

2'-Methyl-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3/c1-7-6-8(14(18,19)20)2-3-9(7)10-4-5-11(15)13(17)12(10)16/h2-6H,1H3
• InChI Key： XYQJBHZCXDWJOD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C(F)(F)F)=CC=1C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 2'-Methyl-2,3,4-trichloro-4'-(trifluoromethyl)biphenyl

Introduction to 2'-Methyl-2,3,4-Trichloro-4'-(Trifluoromethyl)Biphenyl (CAS No. 1361540-62-6)

2'-Methyl-2,3,4-Trichloro-4'-(Trifluoromethyl)Biphenyl, identified by the CAS number 1361540-62-6, is a highly specialized organic compound with a unique structure and a range of potential applications in various fields. This compound belongs to the class of biphenyl derivatives, which are known for their stability and versatility in chemical reactions. The presence of chlorine and trifluoromethyl groups in its structure imparts distinct electronic properties, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound consists of two phenyl rings connected by a single bond. The substituents on the rings include three chlorine atoms at positions 2, 3, and 4 on one ring, and a methyl group along with a trifluoromethyl group on the other ring. This arrangement creates a molecule with significant steric and electronic effects, which are crucial for its reactivity and functionality.

Recent studies have highlighted the potential of this compound in the field of materials science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group contributes to the molecule's hydrophobicity and thermal stability, while the chlorine atoms enhance its reactivity towards electrophilic substitution reactions. These properties make it an ideal candidate for use in high-performance materials that require resistance to environmental factors such as moisture and temperature fluctuations.

In addition to its role in materials science, this compound has also been explored for its potential in pharmaceutical applications. Research has shown that biphenyl derivatives with similar substituents can exhibit bioactivity against certain enzymes and receptors, making them promising leads for drug discovery. The combination of chlorine and trifluoromethyl groups in this compound provides a unique pharmacophore that could be tailored to target specific biological pathways.

The synthesis of 2'-Methyl-2,3,4-Trichloro-4'-(Trifluoromethyl)Biphenyl involves a multi-step process that typically includes chlorination, fluorination, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

Furthermore, computational studies have been conducted to investigate the electronic properties and reactivity of this compound at the molecular level. These studies have provided valuable insights into its potential as a building block for more complex organic molecules and as a precursor for functional materials.

In conclusion, 2'-Methyl-2,3,4-Trichloro-4'-(Trifluoromethyl)Biphenyl (CAS No. 1361540-62-6) is a versatile compound with a wide range of applications across different industries. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as materials science, pharmaceuticals, and organic synthesis.